Cas no 646054-50-4 (Urea, N-cyclohexyl-N'-[3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]-)

• Product Name: Urea, N-cyclohexyl-N'-[3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]-
• CAS No: 646054-50-4
• MF: C₂₃H₃₇N₃O
• MW: 371.559386014938
• CID: 421796
• PubChem ID: 71379516
• Update Time: 2025-04-19

Urea, N-cyclohexyl-N'-[3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-cyclohexyl-N'-[3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]-
• 1-cyclohexyl-3-[3-methyl-1-(2-piperidin-1-ylphenyl)butyl]urea
• Repaglinide Impurity IV
• 646054-50-4
• DTXSID90802075
• N-Cyclohexyl-N'-{3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}urea

• Inchi： 1S/C23H37N3O/c1-18(2)17-21(25-23(27)24-19-11-5-3-6-12-19)20-13-7-8-14-22(20)26-15-9-4-10-16-26/h7-8,13-14,18-19,21H,3-6,9-12,15-17H2,1-2H3,(H2,24,25,27)
• InChI Key： PBSRNHNAAAXMQL-UHFFFAOYSA-N
• SMILES： O=C(NC(CC(C)C)C1=CC=CC=C1N1CCCCC1)NC1CCCCC1

Computed Properties

• Exact Mass: 371.29391
• Monoisotopic Mass: 371.293662812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37